Cas no 34770-60-0 (4-Methylpiperazin-2-one)

• Product Name: 4-Methylpiperazin-2-one
• CAS No: 34770-60-0
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD11870124
• CID: 303957
• PubChem ID: 13704283
• Update Time: 2025-07-20

4-Methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methylpiperazin-2-one
• 4-Methyl-2-piperazinone
• N-Methylpiperazinone
• 1-METHYL-3-OXOPIPERAZINE
• 1-Methyl-3-piperazinone
• 1-METHYL-PIPERAZINE-3-ONE
• 2-Piperazinone,4-methyl-
• 2-Piperazinone,4-methyl
• 4-methyl-2-oxo-piperazine
• 4-Methyl-piperazin-2-on
• 4-methyl-piperazin-2-one
• 4-methyl-piperazinone
• 4-N-methylpiperazin-2-one
• Piperazinone,4-methyl

• MDL： MFCD11870124
• Inchi： 1S/C5H10N2O/c1-7-3-2-6-5(8)4-7/h2-4H2,1H3,(H,6,8)
• InChI Key： KVIZTDNKHOCNAM-UHFFFAOYSA-N
• SMILES： O=C1CN(C)CCN1

Computed Properties

• Exact Mass: 114.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.037
• Melting Point: 85-89 °C
• Boiling Point: 261 ºC
• Flash Point: 112 ºC
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 32.34000
• LogP: -0.68530
• Sensitiveness: Moisture Sensitive

4-Methylpiperazin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methylpiperazin-2-one

4-Methylpiperazin-2-one (CAS 34770-60-0): A Comprehensive Overview of Its Applications in Biomedical Research and Drug Development

4-Methylpiperazin-2-one (CAS 34770-60-0) is a versatile organic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of piperazine derivatives, which are widely studied for their applications in pharmaceutical and agrochemical industries. The 4-Methylpiperazin-2-one molecule features a piperazine ring fused with a cyclic ketone group, creating a scaffold that can interact with various biological targets. Its structural simplicity and functional flexibility make it an attractive candidate for further chemical modifications and drug development.

Recent studies have highlighted the potential of 4-Methylpiperazin-2-one in modulating ion channels and receptor systems. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective antagonism against the NMDA receptor, a key player in neurodegenerative diseases. The CAS 34770-60-0 molecule's ability to cross the blood-brain barrier has been further explored in preclinical models, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-Methylpiperazin-2-one involves a series of chemical reactions that optimize its stereochemistry and functional group orientation. A 2022 study in Organic & Biomolecular Chemistry reported a novel catalytic approach using chiral auxiliaries to achieve high enantiomeric purity, which is critical for pharmaceutical applications. This method not only enhances the compound's pharmacological profile but also reduces the risk of side effects associated with racemic mixtures.

One of the most promising applications of 4-Methylpiperazin-2-one is its role as a building block for the development of novel anticonvulsant drugs. A 2023 clinical trial published in Neuropharmacology evaluated a derivative of this compound, which showed significant efficacy in reducing seizure frequency in patients with epilepsy. The CAS 34770-60-0 scaffold's ability to modulate GABAergic transmission has been a focal point of this research, highlighting its potential as a lead compound for drug discovery.

Moreover, the 4-Methylpiperazin-2-one molecule has been investigated for its potential in targeting inflammatory pathways. A 2024 study in Journal of Inflammation Research demonstrated that this compound can inhibit the NF-κB signaling pathway, which is central to the development of chronic inflammation and autoimmune diseases. This finding opens new avenues for its application in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Methylpiperazin-2-one are another area of active research. A 2023 review in Drug Metabolism and Disposition discussed the compound's metabolic stability and bioavailability, emphasizing its potential for oral administration. The CAS 34770-60-0 molecule's ability to maintain plasma concentrations over extended periods is particularly advantageous for chronic disease management.

Despite its promising applications, the 4-Methylpiperazin-2-one molecule faces challenges in terms of solubility and formulation. A 2022 study in Pharmaceutical Research explored the use of nanotechnology to enhance its solubility, enabling better drug delivery to target tissues. These advancements underscore the importance of interdisciplinary approaches in optimizing the therapeutic potential of this compound.

In the context of drug development, 4-Methylpiperazin-2-one is being evaluated for its ability to serve as a prodrug. A 2024 study in Drug Discovery Today highlighted how modifications to the piperazine ring can improve its metabolic stability, reducing the need for frequent dosing. This approach could significantly enhance patient compliance and therapeutic outcomes.

Furthermore, the CAS 34770-60-0 compound's potential in combination therapy is being explored. Research published in Anticancer Research (2023) showed that when combined with standard chemotherapy agents, 4-Methylpiperazin-2-one enhances the efficacy of treatment in certain cancer models. This synergistic effect is attributed to its ability to modulate multiple pathways involved in tumor progression.

As the field of biomedical research continues to evolve, the 4-Methylpiperazin-2-one molecule remains a subject of intense investigation. Its structural versatility and biological activity make it a valuable tool for the development of new therapeutics. The ongoing research into its pharmacological properties and applications underscores its significance in advancing medical science and improving patient care.